![molecular formula C20H21N7O2 B2574386 N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide CAS No. 2034616-17-4](/img/structure/B2574386.png)
N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C20H21N7O2 and its molecular weight is 391.435. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
Researchers have developed various synthetic routes to create derivatives of pyrazole and pyrimidine, which exhibit a wide range of biological activities. For example, novel N-arylpyrazole-containing enaminones were synthesized as key intermediates in creating substituted pyridine derivatives, bipyrazoles, and pyrazolylisoxazoles. These compounds were found to show significant cytotoxic effects against certain cancer cell lines and antimicrobial activity (S. Riyadh, 2011). Another study explored the synthesis of pyrazole and pyrimidine derivatives using enaminonitriles, revealing excellent in vitro antitumor activity against specific cell lines, along with high antimicrobial and antioxidant activities (A. Farag & Asmaa M. Fahim, 2019).
Biological Activities
Compounds derived from the synthesis involving [1,2,4]triazolo[1,5-a]pyrimidin rings have been evaluated for their biological activities. For instance, a derivative was synthesized and characterized by X-ray single crystal diffraction and spectroscopic techniques, revealing antibacterial activity against Gram-positive and Gram-negative microbial strains (S. Lahmidi et al., 2019). Another study synthesized 3-methylthio-1-phenyl-pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one derivatives, offering a facile approach under mild conditions for potential applications (Jin Luo et al., 2020).
Potential Anticancer and Anti-inflammatory Agents
Research into these compounds also extends to their potential as anticancer and anti-inflammatory agents. A study synthesized new derivatives showing moderate to high anticancer activity when evaluated against breast carcinoma cell lines, highlighting the therapeutic potential of these compounds (A. Abdelhamid et al., 2016). Moreover, another research effort led to the development of fused heterocyclic ring systems incorporating a phenylsulfonyl moiety, which demonstrated excellent analgesic and anti-inflammatory activities in vivo (M. Shaaban et al., 2008).
properties
IUPAC Name |
5-(3-methoxyphenyl)-2-methyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N7O2/c1-26-18(10-17(25-26)15-6-3-7-16(9-15)29-2)19(28)21-8-4-5-14-11-22-20-23-13-24-27(20)12-14/h3,6-7,9-13H,4-5,8H2,1-2H3,(H,21,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPNOBQXCIWFGNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC(=CC=C2)OC)C(=O)NCCCC3=CN4C(=NC=N4)N=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.